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Compound of Interest

Compound Name: 93-O17O

Cat. No.: B15576624 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety and logistical

information for the proper disposal of 93-O17O, an ionizable cationic lipidoid used in the

generation of lipid nanoparticles (LNPs). Adherence to these procedural steps is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Disclaimer: This document provides general guidance. Before handling or disposing of 93-
O17O, users must review the complete Safety Data Sheet (SDS) provided by the manufacturer

and adhere to all institutional and local environmental health and safety (EHS) regulations. The

product identified as 93-O17O is intended for research use only and is not for human or

veterinary use.[1][2]

Chemical Profile and Hazard Data
93-O17O (CAS Number: 2227214-78-8) is a chalcogen-containing ionizable cationic lipidoid.[1]

[3] It is typically supplied as a solution in ethanol, a flammable solvent.[2] While detailed hazard

information is found in the official SDS, the material should be considered hazardous until all

properties are fully understood.[2]
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Property Data Source

Formal Name

bis(2-(tetradecyloxy)ethyl) 3,3'-

((3-(1H-imidazol-1-

yl)propyl)azanediyl)dipropionat

e

[1]

CAS Number 2227214-78-8 [1]

Molecular Formula C₄₄H₈₃N₃O₆ [1]

Formulation A solution in ethanol [1][2]

Storage -20°C [1][2]

Known Hazards

Material should be considered

hazardous.[2] Ethanol is a

flammable liquid.

General

Handling Precautions

Do not ingest, inhale, get in

eyes, on skin, or on clothing.

Wash thoroughly after

handling.[2]

[2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 93-O17O waste, including

pure substance, contaminated consumables, and empty containers.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: All handling and waste preparation steps must be conducted inside a

certified chemical fume hood to minimize inhalation exposure.[4] An eyewash station and

safety shower must be readily accessible.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Given the ethanol

solvent, ensure glove material is appropriate. Double gloving is recommended for handling

antineoplastic or other potent research compounds.[5]

Eye Protection: Use safety goggles or a face shield to protect against splashes.[4]
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Body Protection: Wear a lab coat. For larger quantities or higher risk of splashes, an

impervious apron is recommended.[4]

2. Waste Segregation and Collection:

Do Not Mix Wastes: Never mix 93-O17O waste with incompatible materials. It must be

segregated from other chemical waste streams unless explicitly permitted by your

institution's EHS office.[5][6]

Liquid Waste Collection:

Collect all liquid waste containing 93-O17O (including the initial rinses of emptied

containers) in a designated, properly labeled hazardous waste container.[6]

The container must be made of a material compatible with ethanol and chloroform (a

common solvent for this compound).[1][6] A high-density polyethylene (HDPE) or glass

container is typically suitable.

Keep the waste container securely closed except when adding waste.[6]

Solid Waste Collection:

Dispose of all contaminated labware (e.g., pipette tips, gloves, absorbent pads) in a

separate, clearly labeled solid hazardous waste container.[5][7]

Do not place sharps (needles, syringes) in this container. All sharps must be disposed of in

a designated sharps container.[5]

3. Container Labeling and Storage:

Labeling: Immediately label the waste container with a "Hazardous Waste" tag as required

by regulations.[6] The label must include:

The full chemical name: "Waste 93-O17O in Ethanol"

CAS Number: 2227214-78-8

An accurate estimation of the concentration of each component.
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The primary hazards (e.g., "Flammable Liquid," "Toxic").

The accumulation start date.

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory.[5] The SAA must be in a secondary containment bin to prevent spills.[6]

Store away from heat sources or ignition.[6]

4. Disposal of Empty Containers:

A chemical container is not considered "empty" until all contents have been thoroughly

removed.

The first one to three rinses of the original 93-O17O container must be collected and

disposed of as hazardous liquid waste.[6]

After thorough rinsing and air-drying, deface the original label and dispose of the container

according to institutional guidelines for clean glassware or plasticware.

5. Requesting Waste Pickup:

Once the waste container is full (do not overfill, typically to 90% capacity), or if you are no

longer generating this waste stream, submit a request for pickup to your institution's EHS

department.[5][6]

Follow the specific online or paper-based procedure required by your institution.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from working with 93-O17O.
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Preparation & Handling
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Disposal Streams
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Caption: Decision workflow for the safe disposal of 93-O17O laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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